Cas no 1199813-82-5 (2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one)

• Product Name: 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one
• CAS No: 1199813-82-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1208971
• PubChem ID: 72698822
• Update Time: 2025-05-25

2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one
• CN1CC2=CC(=CC=C2CC1=O)[N+]([O-])=O
• 2-Methyl-7-nitro-1,2,3,4-tetrahydroisoquinolin-3-one
• 2-METHYL-7-NITRO-1,2-DIHYDROISOQUINOLIN-3(4H)-ONE
• 1199813-82-5
• MFCD16875463

• MDL： MFCD16875463
• Inchi： 1S/C10H10N2O3/c1-11-6-8-4-9(12(14)15)3-2-7(8)5-10(11)13/h2-4H,5-6H2,1H3
• InChI Key： OAZNUWVXHRYGEN-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2CN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one

Comprehensive Overview of 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one (CAS No. 1199813-82-5): Properties, Applications, and Research Insights

2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one (CAS No. 1199813-82-5) is a specialized organic compound belonging to the dihydroisoquinolinone family. This heterocyclic structure features a nitro group at the 7-position and a methyl substituent at the 2-position, which significantly influences its chemical reactivity and potential applications. Researchers have shown growing interest in this compound due to its unique molecular architecture, making it a valuable intermediate in pharmaceutical development and material science.

The compound's nitro-substituted dihydroisoquinolinone core has attracted attention in drug discovery, particularly in the design of kinase inhibitors and modulators of biological pathways. Recent studies highlight its potential role in targeting oxidative stress-related disorders, a hot topic in biomedical research. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic properties that researchers are exploring for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one serves as a versatile building block for constructing more complex molecular frameworks. Its hydrogen-bond accepting carbonyl group and aromatic nitro functionality make it particularly useful in multicomponent reactions, a trending area in green chemistry. Many laboratories are investigating its participation in click chemistry and metal-catalyzed coupling reactions, which align with current interests in sustainable synthetic methodologies.

Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods confirm the purity and structural integrity of CAS 1199813-82-5, which is crucial for research applications. The compound's UV-visible absorption profile has also been studied, revealing potential applications in photophysical materials and sensor development.

In material science, the nitrogen-containing heterocycle of 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one offers interesting possibilities for designing organic electronic materials. Its conjugated system and polar functional groups make it a candidate for developing organic semiconductors and charge-transport materials, areas receiving significant attention in renewable energy research. Computational chemistry studies have modeled its electronic structure and molecular orbitals to predict its behavior in various applications.

The stability and storage conditions of CAS 1199813-82-5 have been thoroughly investigated to ensure its utility in research settings. Proper handling typically requires protection from moisture and prolonged light exposure, common considerations for nitroaromatic compounds. These stability characteristics are particularly important for researchers working with this compound in high-throughput screening or medicinal chemistry programs.

Recent patent literature reveals growing interest in 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one derivatives for various applications. The compound's scaffold appears in several intellectual property filings related to therapeutic agents, particularly in areas addressing neurodegenerative conditions and metabolic disorders. This aligns with current pharmaceutical industry trends toward targeting complex diseases with small molecule modulators.

From a regulatory perspective, 1199813-82-5 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should always consult local chemical regulations before working with this or any synthetic compound. The scientific community continues to explore its potential while maintaining strict adherence to laboratory safety protocols and ethical research practices.

The future research directions for 2-methyl-7-nitro-1,4-dihydroisoquinolin-3-one appear promising. Current investigations focus on its potential as a pharmacophore in drug design, its role in catalysis, and its applications in advanced materials. As synthetic methodologies evolve and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, making CAS 1199813-82-5 a compound to watch in coming years.